Cas no 2624134-50-3 (3-(1-Nitrosopiperidin-4-yl)benzoic acid)

• Product Name: 3-(1-Nitrosopiperidin-4-yl)benzoic acid
• CAS No: 2624134-50-3
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6013581
• PubChem ID: 165905801
• Update Time: 2025-11-06

3-(1-Nitrosopiperidin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-nitrosopiperidin-4-yl)benzoic acid
• EN300-27752213
• 2624134-50-3
• 3-(1-Nitrosopiperidin-4-yl)benzoic acid

• Inchi： 1S/C12H14N2O3/c15-12(16)11-3-1-2-10(8-11)9-4-6-14(13-17)7-5-9/h1-3,8-9H,4-7H2,(H,15,16)
• InChI Key： CMBNBEOYZPDVRK-UHFFFAOYSA-N
• SMILES： O=NN1CCC(C2C=CC=C(C(=O)O)C=2)CC1

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70Ų

Additional information on 3-(1-Nitrosopiperidin-4-yl)benzoic acid

Comprehensive Overview of 3-(1-Nitrosopiperidin-4-yl)benzoic acid (CAS No. 2624134-50-3): Properties, Applications, and Research Insights

3-(1-Nitrosopiperidin-4-yl)benzoic acid (CAS No. 2624134-50-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique nitrosopiperidine and benzoic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways. Researchers are increasingly exploring its potential in medicinal chemistry and bioconjugation, aligning with the growing demand for novel therapeutic agents.

The compound’s molecular structure combines a piperidine ring with a nitroso group and a carboxylic acid functionality, offering versatile reactivity. This design enables applications in peptide synthesis, proteomics, and small-molecule drug development. Recent studies highlight its role in optimizing pharmacokinetic properties, such as solubility and bioavailability, addressing key challenges in modern drug formulation. As the pharmaceutical industry shifts toward precision medicine, compounds like 3-(1-Nitrosopiperidin-4-yl)benzoic acid are pivotal for designing targeted therapies.

In addition to its pharmaceutical relevance, CAS No. 2624134-50-3 is investigated for its utility in material science. Its ability to form stable complexes with metals and polymers opens doors for applications in catalysis and nanotechnology. For instance, its derivatives are being tested as ligands in asymmetric synthesis, a hot topic in green chemistry. The compound’s adaptability aligns with the global push for sustainable chemical processes, making it a subject of interest in academic and industrial labs alike.

From a synthetic chemistry perspective, 3-(1-Nitrosopiperidin-4-yl)benzoic acid offers a robust platform for structure-activity relationship (SAR) studies. Researchers frequently modify its nitroso group or carboxylate moiety to explore new biological activities. Such modifications are crucial for developing next-generation inhibitors for diseases like cancer and neurodegenerative disorders. The compound’s mechanistic versatility also makes it a candidate for chemical biology tools, such as photoaffinity labeling.

The safety and handling of 3-(1-Nitrosopiperidin-4-yl)benzoic acid adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as high-risk, its nitroso group warrants cautious storage to prevent degradation. Regulatory compliance ensures its use aligns with Good Laboratory Practices (GLP), a priority for researchers and manufacturers.

In summary, 3-(1-Nitrosopiperidin-4-yl)benzoic acid (CAS No. 2624134-50-3) stands at the intersection of innovation and practicality. Its multifaceted applications in drug discovery, material science, and catalysis underscore its importance in contemporary research. As scientific inquiries evolve, this compound will likely remain a cornerstone for advancing bioactive molecule design and sustainable chemistry.